Cas no 1256809-57-0 (5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile)

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile is a fluorinated heterocyclic compound featuring a pyrrolopyridine core with a cyano substituent at the 3-position and a fluorine atom at the 5-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The fluorine atom enhances metabolic stability and bioavailability, while the nitrile group offers versatility for further functionalization. Its rigid fused-ring system contributes to strong binding affinity in target interactions, particularly in kinase inhibition and CNS-targeted therapies. The compound's high purity and well-defined reactivity profile support its use in structure-activity relationship (SAR) studies and the development of novel bioactive molecules.

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile structure

1256809-57-0 structure

Product Name:5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile

CAS No:1256809-57-0

MF:C₈H₄FN₃

MW:161.135864257813

MDL:MFCD18259697

CID:4565189

Update Time:2025-07-02

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-5-fluoro-7-azaindole
- 5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile
- MDL： MFCD18259697
- Inchi： 1S/C8H4FN3/c9-6-1-7-5(2-10)3-11-8(7)12-4-6/h1,3-4H,(H,11,12)
- InChI Key： VTTUNQCMDPRMCK-UHFFFAOYSA-N
- SMILES： FC1=CN=C2C(=C1)C(C#N)=CN2

Computed Properties

Exact Mass: g/mol
Monoisotopic Mass: g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 222
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: g/mol
XLogP3: 1.1
Topological Polar Surface Area: 52.5

5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y0998052-1g	3-Cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine	1256809-57-0	95%	1g	$900	2024-08-02
eNovation Chemicals LLC	Y0998052-1g	3-cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine	1256809-57-0	95%	1g	$900	2025-02-27
Ambeed	A544559-1g	5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1256809-57-0	98%	1g	$726.0	2024-04-25
eNovation Chemicals LLC	Y0998052-1g	3-cyano-5-fluoro-1H-pyrrolo[2,3-b]pyridine	1256809-57-0	95%	1g	$900	2025-02-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448024-250mg	5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1256809-57-0	98%	250mg	￥2730.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1448024-1g	5-Fluoro-1H-pyrrolo[2,3-b]pyridine-3-carbonitrile	1256809-57-0	98%	1g	￥7349.00	2024-08-09